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Compound of Interest

Compound Name: 2-(2,3-Dimethylphenoxy)aniline
CAS No.: 3169-78-6
Cat. No.: B3124197
Get Quote
. J

Executive Chemical Profile & Hazard Assessment

Before initiating any disposal workflow, you must validate the chemical identity and associated
risks. This compound belongs to the substituted phenoxyaniline class, often used as a scaffold
in NSAID synthesis (analogous to Mefenamic acid precursors) or proteomic research.
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Parameter

Technical Specification

Chemical Name

2-(2,3-Dimethylphenoxy)aniline

Molecular Formula

Molecular Weight

213.28 g/mol

Physical State

Solid (typically off-white to brown crystalline

powder)

Solubility

Insoluble in water; soluble in DMSO, Methanol,
Chloroform.[1][2]

Core Hazards (GHS)

Acute Toxicity (Oral/Dermal), Skin/Eye Irritant,
Aquatic Chronic 1 (High potential for long-term

environmental damage).

Critical Warning: As an aniline derivative with a lipophilic dimethylphenoxy tail, this compound

exhibits high bioavailability and potential for bioaccumulation. Do not dispose of via sanitary

sewer systems.

Personal Protective Equipment (PPE) Matrix

Rationale: Aniline derivatives can penetrate standard latex. Barrier integrity is paramount.
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Zone

Required PPE

Technical Justification

Respiratory

N95 (Dust) or Half-mask with
OV/P100 cartridges (if in

solution).

Prevents inhalation of fine
particulates or solvent vapors

during transfer.

Dermal (Hands)

Double Nitrile (0.11mm min) or

Viton (for prolonged contact).

Aniline moieties can permeate
standard rubber; double-
gloving provides a

breakthrough indicator.

Chemical Splash Goggles +

Protects against corneal

Ocular ] damage from corrosive dusts
Face Shield.
or splashes.
Tyvek® Lab Coat (Disposable) o ]
_ Prevents migration of toxic
Body + Closed-toe chemical-

resistant footwear.

dust to personal clothing/skin.

Waste Characterization & Segregation Strategy

Proper segregation prevents dangerous incompatibility reactions (e.g., azo coupling, heat

generation).

A. Solid Waste (Pure Substance/Spill Debris)

 Classification: Hazardous Organic Solid (Toxic).

o Container: High-Density Polyethylene (HDPE) wide-mouth jar with a screw-top lid.

o Segregation: Keep separate from oxidizers (e.g., permanganates, nitrates) to prevent

spontaneous ignition.

B. Liquid Waste (Mother Liquors/Solutions)

» Classification: Non-Halogenated Organic Solvent Waste (assuming dissolved in

DMSO/MeOH).

o Container: HDPE or Glass solvent carboy (flame-arrestor equipped).
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 Incompatibility: Do not mix with strong acids (forms anilinium salts, altering
solubility/reactivity) or aldehydes (forms Schiff bases).

Step-by-Step Disposal Protocol
Scenario A: Disposal of Expired/Unused Solid Reagent

e Preparation: Transfer the waste container to a chemical fume hood.
e Transfer:

o Place the original vial/bottle inside a larger, clear plastic ziplock bag to contain potential
surface contamination.

o Place the bagged chemical into the Hazardous Solid Waste drum.
o Labeling: Affix a hazardous waste tag detailing:
o Chemical Name: 2-(2,3-Dimethylphenoxy)aniline.[1][3][4][5][6]

o Hazard Checkbox: Toxic, Irritant, Environmental Hazard.[7]

Scenario B: Disposal of Reaction Mixtures (Liquid)

e Quenching: Ensure the reaction is quenched and at ambient temperature.

pH Check: If the solution is acidic, neutralize to pH 6-8 using Sodium Bicarbonate (

) to prevent acid-catalyzed degradation or volatilization.

Filtration (Optional): If solid byproducts exist, filter them out and dispose of as solid waste
(Scenario A).

Collection: Pour the filtrate into the Non-Halogenated Organic Waste carboy.

o Note: If Chloroform/DCM was used, use the Halogenated waste stream.

Rinsing: Triple-rinse the reaction vessel with acetone. Collect all rinsates into the same liquid
waste container.
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Scenario C: Spill Cleanup (Emergency Response)

¢ Isolate: Evacuate the immediate area (radius: 3 meters).
e Protect: Don full PPE (including respirator).[8]
» Contain:

o Solid Spill: Cover with wet paper towels (to prevent dust lofting) or use a HEPA-filtered
vacuum.

o Liquid Spill: Encircle with absorbent socks. Cover with vermiculite or sand.

o Decontaminate: Scrub the surface with a mild surfactant (soap/water) followed by an ethanol
wipe.

e Disposal: Place all contaminated sorbents and PPE into a heavy-duty yellow hazardous
waste bag.

Waste Stream Decision Logic

The following diagram illustrates the critical decision points for segregating 2-(2,3-
Dimethylphenoxy)aniline waste to ensure compliance with RCRA (USA) and REACH (EU)
standards.
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Waste: 2-(2,3-Dimethylphenoxy)aniline

Physical State?

Powder/Debris \Reaction Mix

Solid / Powder Liquid / Solution

Solvent Type?

.

Place in HDPE Wide-Mouth Jar
Label: "Toxic Solid Organic'

Halogenated Non-Halogenated

(DCM, Chloroform) (DMSO, MeOH, Acetone)

Halogenated Waste Carboy Non-Halogenated Waste Carboy
(Red Label) (Green Label)

High-Temp Incineration
(Off-site Facility)

Click to download full resolution via product page
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Caption: Decision logic for segregating phenoxyaniline waste based on physical state and
solvent carrier.

Regulatory Compliance & Final Disposition

o US RCRA: This compound is likely not a "Listed" waste (P or U list) unless specifically
designated, but it must be characterized as "Characteristic Waste" (Toxic) if Tclp testing fails,
or simply managed as hazardous due to GHS toxicity.

o EU REACH: Treat as a "Substance of Very High Concern" (SVHC) candidate due to potential
persistence and toxicity.

o Final Destruction: The only acceptable final disposal method is High-Temperature
Incineration (with scrubber for NOx gases) at a licensed TSDF (Treatment, Storage, and
Disposal Facility).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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